Cas no 1544160-26-0 (7-fluoro-decahydroquinoline)

• Product Name: 7-fluoro-decahydroquinoline
• CAS No: 1544160-26-0
• MF: C₉H₁₆FN
• MW: 157.228446006775
• MDL: MFCD26727171
• CID: 5161251
• Update Time: 2025-08-04

7-fluoro-decahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-fluorodecahydro-
• 7-fluoro-decahydroquinoline

• MDL： MFCD26727171
• Inchi： 1S/C9H16FN/c10-8-4-3-7-2-1-5-11-9(7)6-8/h7-9,11H,1-6H2
• InChI Key： MDLIHQDKYZRRBN-UHFFFAOYSA-N
• SMILES： N1C2C(CCC(F)C2)CCC1

Additional information on 7-fluoro-decahydroquinoline

Introduction to 7-fluoro-decahydroquinoline (CAS No. 1544160-26-0)

7-fluoro-decahydroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1544160-26-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the decahydroquinoline family, which is characterized by a ten-membered aromatic-like ring system with a nitrogen atom. The introduction of a fluorine atom at the 7-position modifies its electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 7-fluoro-decahydroquinoline combines the versatility of the decahydroquinoline core with the unique physicochemical properties imparted by fluorine substitution. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates. These attributes have positioned 7-fluoro-decahydroquinoline as a promising intermediate in synthetic chemistry and a key component in the design of small-molecule inhibitors for various therapeutic targets.

In recent years, 7-fluoro-decahydroquinoline has been explored as a building block in the synthesis of compounds targeting neurological disorders, infectious diseases, and cancer. Its rigid bicyclic structure provides a stable platform for further functionalization, enabling chemists to tailor molecular properties for specific biological activities. The fluorine substituent, in particular, has been leveraged to enhance interactions with biological targets, such as enzymes and receptors, by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of 7-fluoro-decahydroquinoline is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. Researchers have utilized 7-fluoro-decahydroquinoline as a core structure to design inhibitors that selectively target specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overactive in certain types of leukemia and solid tumors.

The synthesis of 7-fluoro-decahydroquinoline involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include cyclization reactions followed by fluorination at the 7-position. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The ability to readily modify the decahydroquinoline scaffold allows for rapid exploration of structural diversity, facilitating high-throughput screening programs aimed at identifying lead compounds for drug development.

Recent studies have also explored the pharmacological potential of 7-fluoro-decahydroquinoline derivatives in treating infectious diseases. The compound’s ability to interact with bacterial enzymes has been investigated as a strategy to develop novel antibiotics. By targeting essential bacterial processes such as DNA replication or metabolic pathways, these derivatives offer a promising alternative to existing antibiotics that face growing challenges from antibiotic resistance.

The impact of fluorine substitution on the biological activity of 7-fluoro-decahydroquinoline has been extensively studied. Computational modeling and experimental assays have demonstrated that fluorine atoms can influence molecular recognition events by altering electronic distributions and steric hindrance around binding pockets. This knowledge has guided the optimization of 7-fluoro-decahydroquinoline derivatives to improve their potency and selectivity against therapeutic targets.

In conclusion, 7-fluoro-decahydroquinoline (CAS No. 1544160-26-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and functionalizable properties. Its applications in drug discovery span multiple therapeutic areas, including oncology, neurology, and infectious diseases. As research continues to uncover new synthetic strategies and biological functions associated with this compound, its importance in medicinal chemistry is expected to grow further.